Schisanhenol
Overview
Description
Schisanhenol is an active component of the Chinese herbal medicine Schisandra chinensis . It has been found to inhibit lipid peroxidation induced by ferrous-cysteine and NADPH-ascorbic acid . It also exhibits cardiovascular protective effects .
Synthesis Analysis
Schisanhenol derivatives have been synthesized and evaluated for their potential hepatoprotective effects . These derivatives were found to have protective effects against liver injury induced by concanavalin A .Molecular Structure Analysis
The three-dimensional molecular structure of Schisanhenol was retrieved from the PubChem database .Chemical Reactions Analysis
Experimental X-ray powder diffraction data, unit-cell parameters, and space group for Schisanhenol, C23H30O6, have been reported . A micellar electrokinetic chromatography method was developed for the simultaneous determination of eight lignans – schizandrin, schisandrol B, schisantherin A, schisanhenol, anwulignan, deoxyschizandrin, schizandrin B, and schizandrin C – in different parts of S. sphenanthera .Physical And Chemical Properties Analysis
Schisanhenol has a molecular weight of 402.48 and a CAS number of 69363-14-0 . It is stable if stored as directed and should be protected from light and heat .Scientific Research Applications
Treatment of Cytokine Storm
Schisanhenol has been identified as a potential drug for the treatment of Cytokine Storm (CS), an acute systemic inflammatory response . The compound has shown significant inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway activity, which plays a crucial role in the inflammatory response . It has also demonstrated suppression of macrophages and systemic inflammatory responses in mice .
COVID-19 Treatment
The experience of treating COVID-19 suggests that Schisanhenol, an active component of the Chinese herbal medicine Schisandra chinensis, could potentially inhibit CS . This is particularly relevant given the role of CS in severe COVID-19 cases .
Treatment of Acute Lung Injury
Schisanhenol has shown promise in alleviating lipopolysaccharide-induced acute lung injury . This suggests potential applications in the treatment of various respiratory conditions .
Network Pharmacology and Molecular Docking
Network pharmacology results have indicated that estimated glomerular filtration rate, matrix metalloproteinase 9, proto-oncogene tyrosine-protein kinase Src, and mammalian target of rapamycin could be potential key target proteins of Schisanhenol . This opens up a range of potential applications in drug development and clinical treatment .
Quality Control of Herbal Medicine
A micellar electrokinetic chromatography method has been developed for the simultaneous determination of eight lignans, including Schisanhenol, in different parts of S. sphenanthera . This method could improve the quality control of different parts of S. sphenanthera, thereby ensuring the efficacy and safety of the herbal medicine .
Anti-Inflammatory Applications
Schisanhenol has demonstrated the ability to inhibit the macrophage inflammatory response and cytokine production at both the systemic and local levels in mice . This suggests potential applications in the treatment of various inflammatory conditions .
Safety And Hazards
properties
IUPAC Name |
(9S,10R)-4,5,14,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaen-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30O6/c1-12-8-14-10-16(25-3)21(27-5)20(24)18(14)19-15(9-13(12)2)11-17(26-4)22(28-6)23(19)29-7/h10-13,24H,8-9H2,1-7H3/t12-,13+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYSHYFPJBONYCQ-QWHCGFSZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3CC1C)OC)OC)OC)O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C[C@H]1C)OC)OC)OC)O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40219452 |
Source
|
| Record name | Schisanhenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Schisanhenol | |
CAS RN |
69363-14-0 |
Source
|
| Record name | Schisanhenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069363140 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Schisanhenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SCHISANHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/80Y5907NIW | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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